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Compound of Interest

Compound Name: 2-Nitro-1-propanol

Cat. No.: B1209518 Get Quote

Technical Support Center: 2-Nitro-1-propanol
Safety Protocols
This guide provides essential safety information for researchers, scientists, and drug

development professionals working with 2-Nitro-1-propanol. It includes frequently asked

questions and troubleshooting guides to address potential issues during experimentation.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Nitro-1-propanol?

A1: 2-Nitro-1-propanol is considered a hazardous substance.[1] It is combustible and presents

a slight fire hazard when exposed to heat or flame.[1] The primary health concerns include

potential harm if swallowed, as animal studies suggest ingestion of less than 150 grams could

be fatal or cause serious health damage.[1] Inhalation of high concentrations of vapors may

lead to respiratory irritation, drowsiness, dizziness, and central nervous system depression.[1]

The substance may also bind to hemoglobin, leading to methemoglobinemia, a condition that

reduces the blood's ability to carry oxygen.[1]

Q2: What are the appropriate storage conditions for 2-Nitro-1-propanol?

A2: Store 2-Nitro-1-propanol in a cool, dry, and well-ventilated area in its original, tightly

sealed container.[1][2] Recommended storage temperature is between 2-8°C. Keep it away
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from incompatible materials, ignition sources such as naked lights or sparks, and foodstuff

containers.[1][3] Containers should be protected from physical damage and checked regularly

for leaks.[1]

Q3: What materials are incompatible with 2-Nitro-1-propanol?

A3: Avoid contact with oxidizing agents (e.g., nitrates, oxidizing acids, chlorine bleaches),

bases, and strong reducing agents.[1] Reactions with these substances can increase the risk of

fire or explosion.

Q4: What personal protective equipment (PPE) should I wear when handling 2-Nitro-1-
propanol?

A4: When handling 2-Nitro-1-propanol, it is essential to wear appropriate PPE to minimize

exposure. This includes:

Eye Protection: Safety glasses with side-shields or chemical goggles.[1]

Hand Protection: Chemical-resistant gloves, such as PVC or neoprene.[1]

Body Protection: A lab coat, overalls, or a P.V.C. apron.[1]

Respiratory Protection: General exhaust is typically adequate. However, if there is a risk of

inhalation or in case of a spill, use a NIOSH-approved respirator.[1]

Q5: What should I do in case of a spill?

A5: For a minor spill, immediately remove all ignition sources and clean up the spill. For a

major spill, evacuate the area, move upwind, and alert emergency responders.[1] In both

scenarios, ensure you are wearing appropriate PPE, including respiratory protection.[1]

Q6: What are the known decomposition products of 2-Nitro-1-propanol?

A6: When heated to decomposition, 2-Nitro-1-propanol can emit poisonous and corrosive

fumes.[1] Combustion products include carbon dioxide (CO2), nitrogen oxides (NOx), and other

pyrolysis products typical of burning organic material.[1]
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Troubleshooting Guide
Issue Possible Cause Recommended Action

Irritation to eyes or skin
Direct contact with the

chemical.

Eyes: Immediately flush with

fresh running water for at least

15 minutes, holding eyelids

apart. Seek medical attention.

Skin: Flush skin and hair with

running water and soap if

available. Seek medical

attention if irritation persists.[1]

Dizziness, headache, or

nausea during experiment
Inhalation of vapors.

Immediately move to an area

with fresh air. If symptoms

persist, seek medical attention.

Ensure proper ventilation in

the work area.

Visible degradation or

discoloration of the chemical

Improper storage or

contamination.

Do not use the chemical.

Dispose of it according to local,

state, and federal regulations.

[1] Review storage procedures

to ensure they meet the

recommended guidelines.

Small fire involving 2-Nitro-1-

propanol
Exposure to an ignition source.

Use alcohol-stable foam, dry

chemical powder, or carbon

dioxide to extinguish the fire.[1]

Do not use a direct water

stream as it may spread the

fire.

Quantitative Safety Data
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Property Value Source

Flash Point 100 °C / 212 °F (closed cup) [2][3]

Boiling Point 72-74 °C @ 1 mmHg

Density 1.185 g/mL at 25 °C

Storage Temperature 2-8 °C [3]

Solubility in Water Slightly soluble [3]

Incompatible Materials
Oxidizing agents, bases,

strong reducing agents
[1]

Experimental Protocols
Standard Handling Protocol for 2-Nitro-1-propanol

Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Confirm that a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment and reagents before handling the chemical.

Don all required PPE: chemical-resistant gloves, safety goggles, and a lab coat.

Handling:

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.

Avoid inhalation of vapors and direct contact with skin and eyes.

Keep the container tightly closed when not in use.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the

handling area.
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Disposal:

Dispose of waste and contaminated materials in accordance with local, state, and federal

regulations.

Do not allow the chemical or its waste to enter drains.

Spill Response Protocol
Immediate Actions:

Alert personnel in the immediate area.

If the spill is large or you are unsure how to handle it, evacuate the area and call for

emergency response.

Remove all sources of ignition.

Containment (for small, manageable spills):

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand).

Do not use combustible materials like sawdust.

Cleanup:

Carefully collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.

Clean the spill area with soap and water, collecting the cleaning water for proper disposal.

Decontamination:

Properly remove and dispose of contaminated PPE.

Wash hands and any exposed skin thoroughly.
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Visualizations

Storage Handling
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Caption: Logical relationship of handling and storage precautions for 2-Nitro-1-propanol.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1209518?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area Remove Ignition Sources

Alert Emergency Responders Don Appropriate PPE

Contain Spill with Inert Material

Collect Absorbed Material

Clean Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Experimental workflow for safely handling a spill of 2-Nitro-1-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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